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Compound of Interest

Compound Name: Bismuth acetate

Cat. No.: B1580594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for Bismuth (III) Acetate (CAS No. 22306-37-2). The information is compiled from various safety

data sheets (SDS) and chemical databases to ensure a thorough guide for laboratory and

research professionals.

Chemical Identification and Properties
Bismuth (III) acetate, with the chemical formula C₆H₉BiO₆, is a white crystalline solid.[1][2][3] It

is a moderately water-soluble crystalline source of Bismuth that decomposes upon heating to

form Bismuth oxide.[4] While it is soluble in acetic acid, it is generally insoluble in water, with

which it can hydrolyze.[1][3][5]

Table 1: Physical and Chemical Properties of Bismuth (III) Acetate
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Property Value Source(s)

Chemical Formula C₆H₉BiO₆ [1]

Molar Mass 386.11 g/mol [1][5]

Appearance White solid / crystalline powder [1]

CAS Number 22306-37-2 [1][6]

EINECS Number 244-904-5 [6]

Melting Point Decomposes [1]

Solubility
Insoluble in water; Soluble in

acetic acid.[1][3]
[1][3]

Stability

Stable under recommended

storage conditions.[6][7]

Moisture sensitive.[8]

[6][7][8]

Hazard Identification and Classification
Bismuth (III) acetate is classified as causing serious eye irritation.[9] Some classifications also

include skin irritation and potential for respiratory irritation.[3][6]

GHS Classification: Eye Irritation (Category 2A), H319.[9] Some sources also list Skin

Irritation (H315) and Specific Target Organ Toxicity - Single Exposure (H335, respiratory tract

irritation).[6]

Hazard Pictogram: GHS07 (Exclamation Mark).[9]

Signal Word: Warning.[9]

Hazard Statements:

H319: Causes serious eye irritation.[9]

H315: Causes skin irritation.[6]

H335: May cause respiratory irritation.[6]
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H302: Harmful if swallowed.[6]

Precautionary Statements: Include P264 (Wash hands thoroughly after handling), P280

(Wear protective gloves/protective clothing/eye protection/face protection), and

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[9][6]

Toxicological Information
The toxicological effects of Bismuth (III) acetate have not been fully investigated.[8] Bismuth

and its compounds are generally considered to have relatively low toxicity due to their

insolubility in biological fluids.[10] However, dust and vapors are considered to have moderate

toxicity.[9] No components of this product at levels greater than or equal to 0.1% are identified

as probable, possible, or confirmed human carcinogens by IARC, ACGIH, or NTP.[7][8]

Table 2: Summary of Acute Health Effects

Exposure Route Symptoms and Effects Source(s)

Eye Contact

Causes serious eye irritation.

[9] May cause slight to mild

irritation.[8]

[9][8]

Skin Contact May cause skin irritation.[9][8] [9][8]

Inhalation
May cause irritation to the

respiratory tract.[9][8]
[9][8]

Ingestion

No specific information is

available, but it may cause

vomiting and diarrhea.[8]

Bismuth vapors and dust have

moderate toxicity.[9]

[9][8]

Handling Precautions and Exposure Controls
Safe handling of Bismuth (III) acetate requires adherence to standard laboratory safety

protocols, including the use of personal protective equipment (PPE) and appropriate
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engineering controls.

4.1. Engineering Controls It is recommended to handle this material in a well-ventilated area,

such as under a chemical fume hood, to minimize exposure to dust.[6][7][8] Local exhaust or

general room ventilation should be provided.[9] Emergency eye wash fountains and safety

showers should be readily available in the immediate vicinity of any potential exposure.[9]

4.2. Personal Protective Equipment (PPE) The following table summarizes the recommended

PPE for handling Bismuth (III) acetate.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source(s)

Eye/Face Protection

Chemical safety goggles or

glasses with side shields.[8]

Contact lenses should not be

worn.

[9][8]

Skin Protection

Chemical-resistant gloves

(e.g., Neoprene or nitrile

rubber).[9][8] Wear suitable

protective clothing to prevent

skin exposure.

[9][8]

Respiratory Protection

If dust is generated and

ventilation is inadequate, a

NIOSH-certified dust and mist

respirator is recommended.[9]

[8]

[9][8]

4.3. Hygiene Measures Wash hands thoroughly after handling.[9][6] Do not eat, drink, or smoke

when using this product.[6][11] Contaminated clothing should be removed and washed before

reuse.[9][11]

Storage and Stability
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Storage Conditions: Store in a cool, dry, and well-ventilated place.[2] Keep the container

tightly closed to protect from moisture, as the material is moisture-sensitive.[8][11] Store

away from heat, sparks, and open flames.[9]

Incompatible Materials: Avoid contact with strong oxidizing agents.[9][6][8]

Hazardous Decomposition Products: When exposed to heat or fire, it may produce carbon

oxides (CO, CO₂) and bismuth oxide fumes.[2][7]

Accidental Release and First Aid Measures
6.1. Accidental Release Measures (Spill Handling) In the event of a spill, the following workflow

should be followed.

Initial Response

Containment & Cleanup Post-Cleanup

Spill Occurs Evacuate unnecessary personnelAssess situation Wear appropriate PPE
(Gloves, Goggles, Respirator)

Ensure adequate ventilation

Avoid dust formation Sweep or shovel spill
into a suitable, closed container

Prevent entry into
sewers and public waters

Dispose of waste at a licensed site
in accordance with regulations Clean affected area Spill Handled

Click to download full resolution via product page

Caption: Workflow for handling a Bismuth (III) Acetate spill.

Detailed Spill Protocol:

Personal Precautions: Evacuate unnecessary personnel from the area.[9] Ensure adequate

ventilation.[6] Avoid breathing dust, vapors, or gas.[7][8] Wear appropriate personal

protective equipment as described in Section 4.2.[9]

Environmental Precautions: Prevent the product from entering drains, sewers, or public

waters.[9][7]
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Methods for Cleaning Up: Avoid the formation of dust.[2][8] Sweep or shovel the spilled

material into a suitable, closed container for disposal.[9][7] Small spills can be mixed with

vermiculite or sodium carbonate before being swept up.[8]

6.2. First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[2] Remove contact lenses if present and easy to do.[9] If eye irritation persists,

get medical advice/attention.[9]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[2]

Remove contaminated clothing.[8] Seek medical attention if irritation persists.[8]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[9][8] If symptoms occur, seek medical advice.[9]

Ingestion: Rinse mouth with water.[7] Never give anything by mouth to an unconscious

person.[9][7] Seek medical assistance immediately.[8]

Fire Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[9][7][8]

Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is

exposed to elevated temperatures or open flame. Hazardous combustion products include

carbon oxides and bismuth oxide.[7]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][8] Do not enter the fire area without proper protective equipment.

[9]

Disposal Considerations
Dispose of Bismuth (III) acetate and its containers in accordance with local, state, and federal

regulations.[8] It is recommended to offer surplus and non-recyclable solutions to a licensed
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disposal company.[7] Avoid release to the environment.[9] Uncleaned containers should be

handled in the same manner as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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